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Compound of Interest

Compound Name: 4-(Methylamino)pyridine

Cat. No.: B057530

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,
and biological data currently available for N-methylpyridin-4-amine. This document is intended
to serve as a valuable resource for researchers, scientists, and professionals involved in drug
development and other scientific endeavors. All quantitative data has been summarized into
structured tables for ease of comparison, and where available, detailed experimental protocols
are provided.

Core Physical and Chemical Data

N-methylpyridin-4-amine, also known as 4-(methylamino)pyridine, is a pyridine derivative with
the chemical formula CeHsNz2.[1][2] It presents as a white to almost white crystalline powder.[2]

Table 1: Physical and Chemical Properties of N-
methylpyridin-4-amine
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Property Value Source(s)
CAS Number 1121-58-0 [1112]
Molecular Formula CeHsNz2 [1][2]
Molecular Weight 108.14 g/mol [11[2]
Melting Point 124-125 °C [2]

Boiling Point 100 °C at 0.1 mmHg [2]

N Soluble in water, acetone,
Solubility [2]
ethanol, ether, and benzene.

pKa 9.65 (at 20°C) [2]
White to almost white

Appearance [2]
powder/crystal

Table 2: Spectroscopic Data for N-methylpyridin-4-amine

Spectrum Type Key Data/Peaks Source(s)

Spectral data available,
1H NMR specific shifts depend on [3]

solvent.

Expected signals for aromatic

13C NMR carbons and the methyl [41[5]
carbon.
Infrared (IR) Spectral data available. [6]

Molecular ion peak
Mass Spectrometry corresponding to the molecular  [6]

weight.

Experimental Protocols

While a specific, detailed, step-by-step synthesis protocol for N-methylpyridin-4-amine is not
readily available in the reviewed literature, a general approach can be inferred from the
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synthesis of analogous aminopyridines.[7][8][9] The following represents a plausible
experimental workflow.

Synthesis of N-methylpyridin-4-amine (General
Approach)

A common method for the synthesis of aminopyridines involves the reaction of a suitable
pyridine precursor with an aminating agent. For N-methylpyridin-4-amine, this could involve the
reaction of 4-chloropyridine with methylamine under appropriate conditions.

DOT Script for Synthesis Workflow:

Analysis:
-NMR
-IR
- Mass Spectrometry
-HPLC

Purification:
- Recrystallization or
- Column Chromatography

e
Starting Materials: Reaction: Aqueous Work-up:
- 4-Chloropyridine - Solvent (e.g., Ethanol) - Extraction
- Methylamine - Heat - Washing

N-methylpyridin-4-amine

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-methylpyridin-4-amine.

Purification Protocol: Recrystallization

Recrystallization is a common technique for purifying solid organic compounds.[10][11][12][13]
The choice of solvent is crucial for successful purification. Based on the solubility data, a mixed
solvent system, such as ethanol/water or toluene, could be effective for the recrystallization of
N-methylpyridin-4-amine.

Detailed Steps:

¢ Dissolution: Dissolve the crude N-methylpyridin-4-amine in a minimal amount of a suitable
hot solvent (e.g., ethanol).

e Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution by
gravity.
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o Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in
an ice bath to induce crystallization.

« |solation: Collect the crystals by suction filtration.
e Washing: Wash the crystals with a small amount of cold solvent.

e Drying: Dry the purified crystals under vacuum.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of chemical compounds.[3][14][15][16]
While a specific HPLC method for N-methylpyridin-4-amine is not detailed in the searched
literature, a general reverse-phase HPLC method can be developed.

Proposed HPLC Conditions:
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pym).

* Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic
solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength where the compound has significant absorbance.

o Flow Rate: Approximately 1 mL/min.

Injection Volume: 10-20 pL.

Biological Activity and Signaling Pathways

Aminopyridine derivatives have been investigated for their biological activities, including the
inhibition of enzymes such as nitric oxide synthases (NOS).[7][17][18] NOS are a family of
enzymes that catalyze the production of nitric oxide (NO), a critical signaling molecule involved
in various physiological and pathological processes. The inhibition of NOS isoforms has
therapeutic potential in various diseases.
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While the specific role of N-methylpyridin-4-amine in a signaling pathway is not well-
documented, its structural similarity to known NOS inhibitors suggests it may act in a similar

manner. The diagram below illustrates a simplified, hypothetical signaling pathway involving the
inhibition of nitric oxide synthase by an aminopyridine derivative.

DOT Script for a Hypothetical Signaling Pathway:
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Caption: Hypothetical inhibition of the INOS pathway by N-methylpyridin-4-amine.
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This guide provides a foundational understanding of N-methylpyridin-4-amine. Further research
is warranted to fully elucidate its synthetic pathways, analytical methodologies, and potential
biological activities. The provided information is intended for research purposes and should be
used in conjunction with established laboratory safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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